Cas no 20571-42-0 (Coumarin 466)

Coumarin 466 Properties

Names and Identifiers

• 7-DIETHYLAMINOCOUMARIN
• 2H-1-Benzopyran-2-one, 7-(diethylamino)-
• 7-(diethylamino)-2h-1-benzopyran-2-on
• 7-(Diethylamino)-2H-chromen-2-one
• Coumarine, 7-diethylamino-
• Coumarin 466
• 7-(diethylamino)-2-benzopyrone
• FLUORESCENCE QY-STANDARD C CERTIFIED
• 7-(Diethylamino)coumarin
• 7-(diethylamino)chromen-2-one
• 2H-1-Benzopyran-2-one,7-(diethylamino)
• 7-diethylamino-coumarin
• 7-NEt2-coumarin
• Coumarin 110
• coumarin 446
• Coumarine,7-diethylamino
• QXAMGWKESXGGNV-UHFFFAOYSA-N
• 7-(Diethylamino)-2H-1-benzopyran-2-one
• Coumarin, 7-diethylamino-
• Oprea1_235891
• Oprea1_055827
• MLS000712013
• 7-Diethylamino-chromen-2-one
• C 1H
• D3354
• 8NX73KU7CZ
• MFCD00232946
• 7-(Diethylamino)-2-benzopyrone
• STK331476
• NCGC00245039-01
• DTXCID0036348
• 1ST164128
• 7-Diethylaminocoumarin
• SR-01000313040
• 7-(Diethylamino)
• 7-(diethylamino)-1-benzopyran-2-one
• HMS1675D07
• 2H1Benzopyran2one, 7(diethylamino)
• 7(Diethylamino)2H1benzopyran2one
• NS00026686
• CS-0127754
• HMS3363H02
• SR-01000313040-1
• SY056462
• T70542
• 7(Diethylamino)2benzopyrone
• EJO
• J-013427
• EINECS 243-888-7
• AKOS000668887
• Coumarin, 7-(diethylamino)-
• SMR000281780
• Coumarin 466, BioReagent, suitable for fluorescence, >=98.0% (HPLC)
• 20571-42-0
• AS-64513
• HMS2633O15
• 7-Diethylamino coumarin
• 7-(Diethylamino)-2H-chromen-2-one #
• BDBM50242749
• DTXSID9066627
• Q27208916
• CHEBI:120776
• CHEMBL1430816
• SCHEMBL142022
• +Expand

• MDL： MFCD00232946
• InChIKey： QXAMGWKESXGGNV-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO2/c1-3-14(4-2)11-7-5-10-6-8-13(15)16-12(10)9-11/h5-9H,3-4H2,1-2H3
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C([H])C1=2)N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 217.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 217.110278721g/mol
• Heavy Atom Count: 16
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 2.63920
• PSA: 33.45000
• Melting Point: 87.0 to 91.0 deg-C
• Color/Form: Yellow solid or crystal
• Solubility: Soluble in ethanol
• λmax: 360(Cyclohexane)(lit.)

Coumarin 466 Security Information

• Symbol: GHS07
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/38
• Signal Word：Warning

Coumarin 466 Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%